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Compound of Interest

Compound Name: 16-Epiestriol

Cat. No.: B195161 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the comparative metabolomics of 16-Epiestriol in human urine, plasma, and feces. This

document provides a detailed overview of extraction methodologies, quantitative data, and

metabolic pathways to support further research and development.

This guide offers a comparative analysis of the presence and concentration of 16-Epiestriol
and its metabolites in three key biological matrices: urine, plasma, and feces. Understanding

the distribution and transformation of this estrogen metabolite is crucial for various fields,

including endocrinology, pharmacology, and clinical diagnostics. The data and protocols

presented herein are compiled from recent scientific literature to provide a valuable resource

for researchers.

Quantitative Data Summary
The following table summarizes the quantitative findings of 16-Epiestriol and its related

metabolites across different biological matrices. It is important to note that the data is collated

from different studies and, therefore, direct comparison should be approached with caution due

to potential variations in study populations, methodologies, and analytical instrumentation.
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Metabolite Biological Matrix
Concentration
Range

Key Findings

16-Epiestriol Plasma

Levels are generally

low and often

measured as part of a

larger panel of

estrogens.

Plasma levels are

correlated with stool

levels, suggesting a

link between systemic

and intestinal

estrogen

concentrations.[1]

Stool
Found in both free

and conjugated forms.

Levels are typically

higher in

premenopausal

women compared to

men and

postmenopausal

women, with

concentrations

increasing during the

luteal phase of the

menstrual cycle.[1]

Urine

Detected as both

unconjugated and

conjugated

(glucuronidated and

sulfated) forms.

A significant

metabolite in the 16α-

hydroxylation pathway

of estrogen

metabolism.[2]

Estriol-16-glucuronide Urine
0.1 - 20 µg/mL in

pregnancy urine.

A major urinary

metabolite of estriol

and its epimers.[3]

16-ketoestradiol Plasma

Quantified as part of a

panel of 15 estrogens

and their metabolites.

Stool
Detected alongside

16-Epiestriol.
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Urine

One of the more

abundant estrogen

metabolites in urine.

[2]

Metabolic Pathway of 16-Epiestriol
The following diagram illustrates the primary metabolic pathway leading to the formation of 16-
Epiestriol. This pathway is a branch of the larger estrogen metabolism network, primarily

occurring in the liver.
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Estrogen Metabolism Pathway Leading to 16-Epiestriol

Estrone (E1)

16α-Hydroxyestrone
(16α-OHE1)

16α-Hydroxylation
(CYP3A4)

Estradiol (E2)
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Estriol (E3)

16-Epiestriol

17-Epiestriol

General Workflow for Comparative Metabolomics of 16-Epiestriol
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Liquid-Liquid Extraction (LLE)
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Quantification &
Comparative Analysis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b195161?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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